Cas no 160806-26-8 (Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid))

Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) Properties

Names and Identifiers

• L-Alaninamide,N-acetyl-N-methyl-L-tyrosyl-L-valyl-N-(2-carboxy-1-formylethyl)-, (S)- (9CI)
• AC-(NME)TYR-VAL-ALA-ASP-CHO
• Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid)
• Acetyl-(N-methyl)tyrosyl-valyl-alanyl-aspartal
• Ac-MeYVAD-CHO
• N-ACETYL-N-METHYL-TYR-VAL-ALA-ASP-AL
• PASE 1 INHIBITOR
• CASPASE 1 INHIBITOR
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-[acetyl(methyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxobutanoic acid
• (S)-3-((S)-2-{(S)-2-[(S)-2-(Acetyl-methyl-amino)-3-(4-hydroxy-phenyl)-propionylamino]-3-methyl-butyrylamino}-propionylamino)-4-oxo-butyric acid
• BDBM50283338
• 160806-26-8
• CHEMBL77475
• +Expand

• InChIKey： HBYDKJCHUAGGDW-VJARNRFFSA-N
• Inchi： InChI=1S/C24H34N4O8/c1-13(2)21(24(36)25-14(3)22(34)26-17(12-29)11-20(32)33)27-23(35)19(28(5)15(4)30)10-16-6-8-18(31)9-7-16/h6-9,12-14,17,19,21,31H,10-11H2,1-5H3,(H,25,36)(H,26,34)(H,27,35)(H,32,33)/t14-,17-,19-,21-/m0/s1
• SMILES： CC([C@H](NC([C@@H](N(C(C)=O)C)CC1=CC=C(O)C=C1)=O)C(N[C@H](C(N[C@H](C=O)CC(O)=O)=O)C)=O)C

Computed Properties

• Exact Mass: 506.23800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 17
• Monoisotopic Mass: 506.23766406g/mol
• Heavy Atom Count: 36
• Complexity: 810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 182Ų

Experimental Properties

• LogP: 0.75820
• PSA: 182.21000
• Solubility: H2O: 1 mg/mL